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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of diethyl
azelate, a combustible liquid commonly used in various research and development
applications.

While diethyl azelate is not classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), its combustible nature
necessitates careful handling and disposal to ensure personnel safety and environmental
protection.[1][2] Adherence to institutional and local regulations for chemical waste
management is paramount.

l. Pre-Disposal and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult your institution's specific safety
protocols and the material's Safety Data Sheet (SDS). Always handle diethyl azelate in a well-
ventilated area, away from open flames or sources of ignition.

Personal Protective Equipment (PPE): When handling diethyl azelate, appropriate personal
protective equipment should be worn. This includes:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.[3]

e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber.[3]
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» Skin Protection: A lab coat or other protective clothing to prevent skin contact.

Il. Diethyl Azelate Waste Collection and Storage

Unused or waste diethyl azelate should be collected in a dedicated, properly labeled waste
container.

o Container Selection: Use a container that is compatible with diethyl azelate. High-density
polyethylene (HDPE) or glass containers are generally suitable. The container must have a
secure, tight-fitting lid to prevent spills and the release of vapors.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" or as required
by your institution's waste management program.[4] The label should also clearly identify the
contents as "Waste Diethyl Azelate."

e Segregation: Store the waste container in a designated, well-ventilated waste accumulation
area, segregated from incompatible materials, particularly strong oxidizing agents.

o Storage: Keep the container tightly closed and store it in a cool, dry place away from heat
and ignition sources.[1]

lll. Disposal Procedure

The primary method for the disposal of diethyl azelate is through a licensed chemical waste
disposal service. Do not dispose of diethyl azelate down the drain or in regular trash.

Step-by-Step Disposal Guide:

o Waste Collection: Carefully transfer the waste diethyl azelate into the designated and
labeled waste container. Avoid overfilling the container; a general rule is to fill it to no more
than 80% capacity to allow for vapor expansion.

o Container Sealing and Labeling: Securely close the container lid. Ensure the "Hazardous
Waste" label is complete and accurate, including the accumulation start date.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or the designated chemical waste coordinator to schedule a pickup.
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» Record Keeping: Maintain accurate records of the amount of diethyl azelate disposed of, in
accordance with your laboratory's and institution's protocols.

IV. Empty Container Disposal

Empty containers that previously held diethyl azelate must also be disposed of properly.

Triple Rinsing: The container should be triple rinsed with a suitable solvent (e.g., ethanol or
acetone).[4][5]

» Rinsate Collection: The rinsate from the triple rinsing process must be collected and
disposed of as hazardous waste along with the diethyl azelate waste.[5]

o Container Defacing: After triple rinsing and allowing the container to dry, completely deface
or remove the original product label.[4]

e Final Disposal: The clean, defaced container can then typically be disposed of in the regular
laboratory glass or plastic recycling stream, as per your institution's guidelines.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for diethyl azelate.

Property Value

Flash Point > 113 °C (> 235 °F)[1][3]
Boiling Point 172 °C @ 24 hPa[1]
Density 0.973 g/mL at 25 °C[1]
Water Solubility Low / Insoluble[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of diethyl
azelate and its empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215421#diethyl-azelate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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